Cas no 1823557-62-5 (1H-1,2,3-Triazole-4-methanol, 1-(2-aminocyclohexyl)-α,α-dimethyl-)

• Product Name: 1H-1,2,3-Triazole-4-methanol, 1-(2-aminocyclohexyl)-α,α-dimethyl-
• CAS No: 1823557-62-5
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• MDL: MFCD28384041
• CID: 5172284
• PubChem ID: 122199276
• Update Time: 2025-06-13

1H-1,2,3-Triazole-4-methanol, 1-(2-aminocyclohexyl)-α,α-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanol, 1-(2-aminocyclohexyl)-α,α-dimethyl-

• MDL： MFCD28384041
• Inchi： 1S/C11H20N4O/c1-11(2,16)10-7-15(14-13-10)9-6-4-3-5-8(9)12/h7-9,16H,3-6,12H2,1-2H3
• InChI Key： HKBLQTVOWXHXQK-UHFFFAOYSA-N
• SMILES： NC1CCCCC1N1N=NC(C(O)(C)C)=C1

Additional information on 1H-1,2,3-Triazole-4-methanol, 1-(2-aminocyclohexyl)-α,α-dimethyl-

Comprehensive Overview of 1H-1,2,3-Triazole-4-methanol, 1-(2-aminocyclohexyl)-α,α-dimethyl- (CAS No. 1823557-62-5)

The compound 1H-1,2,3-Triazole-4-methanol, 1-(2-aminocyclohexyl)-α,α-dimethyl- (CAS No. 1823557-62-5) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This triazole derivative combines a 1,2,3-triazole core with a 2-aminocyclohexyl substituent and a dimethylmethanol group, making it a versatile building block for drug discovery and chemical synthesis.

One of the most intriguing aspects of this compound is its structural hybridity, which allows it to participate in diverse chemical reactions. The presence of both the triazole ring and the amino-cyclohexyl moiety makes it particularly valuable for creating bioactive molecules. Researchers have explored its potential in developing enzyme inhibitors, particularly in the context of kinase-targeted therapies, which are currently a hot topic in cancer research and autoimmune disease treatment.

From a synthetic chemistry perspective, the CAS 1823557-62-5 compound offers excellent opportunities for click chemistry applications. The 1,2,3-triazole functionality is known for its stability and ability to form hydrogen bonds, making it ideal for constructing molecular scaffolds. This characteristic aligns well with current trends in fragment-based drug design, where researchers are increasingly looking for stable, modular components to build complex pharmaceutical candidates.

The α,α-dimethylmethanol group in this molecule provides additional synthetic versatility. This structural feature enhances the compound's stability while offering a convenient handle for further chemical modifications. In pharmaceutical development, such properties are crucial for optimizing drug-like characteristics, including solubility and metabolic stability - key considerations in modern medicinal chemistry.

Recent studies have highlighted the potential of 1H-1,2,3-Triazole-4-methanol derivatives in addressing drug resistance challenges, particularly in antimicrobial applications. The ability to fine-tune the 2-aminocyclohexyl substituent opens possibilities for creating compounds that can bypass common resistance mechanisms, a critical need in the face of growing antimicrobial resistance concerns worldwide.

In material science, the triazole-containing structure of this compound has shown promise for developing advanced functional materials. The combination of hydrogen bonding capability and structural rigidity makes it interesting for creating supramolecular assemblies and coordination polymers, areas that are gaining traction in nanotechnology and smart material development.

The synthesis and characterization of 1-(2-aminocyclohexyl)-α,α-dimethyl-1H-1,2,3-Triazole-4-methanol require specialized expertise in heterocyclic chemistry. Proper handling of the amino-cyclohexyl group during synthesis is particularly important to maintain the compound's integrity and desired stereochemistry. These synthetic challenges have made the compound a subject of interest in methodology development within organic chemistry circles.

From an analytical standpoint, the compound's unique structure presents interesting opportunities for spectroscopic characterization. The interplay between the triazole ring, cyclohexylamine, and methanol groups creates distinct NMR patterns that can serve as valuable references for similar compounds. This aspect is particularly relevant for researchers working on structural elucidation of complex molecules.

As research into bioisosteres continues to expand, compounds like CAS 1823557-62-5 are gaining attention as potential carboxylic acid mimics or amide bond replacements. The 1,2,3-triazole moiety can serve as a stable surrogate for various functional groups, offering improved metabolic stability while maintaining biological activity - a key consideration in contemporary drug design strategies.

The future applications of this compound may extend into agrochemical research, where similar structural motifs have shown activity as plant growth regulators or pest control agents. The versatility of the triazole core combined with the modifiable amino-cyclohexyl group provides numerous possibilities for creating targeted bioactive molecules in this field.

For researchers interested in molecular docking studies, 1H-1,2,3-Triazole-4-methanol derivatives offer interesting possibilities due to their ability to form multiple hydrogen bonding interactions. The compound's rigid yet flexible structure makes it a valuable probe for exploring protein-ligand interactions, especially in the context of structure-activity relationship studies.

In conclusion, 1H-1,2,3-Triazole-4-methanol, 1-(2-aminocyclohexyl)-α,α-dimethyl- represents a fascinating case study in modern heterocyclic chemistry. Its unique combination of structural features and synthetic versatility positions it as a valuable tool for multiple research domains, from pharmaceutical development to advanced material design. As scientific understanding of such triazole-containing compounds deepens, we can anticipate new and innovative applications emerging for this intriguing molecule.